Cas no 1804360-47-1 (3-(Aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 3-(Aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1804360-47-1
• MF: C₈H₆F₃IN₂O₃
• MW: 362.044524669647
• CID: 4835037
• Update Time: 2025-06-29

3-(Aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C8H6F3IN2O3/c9-8(10,11)17-6-4(12)1-3(2-13)5(14-6)7(15)16/h1H,2,13H2,(H,15,16)
• InChI Key： FRNBTKWVHHCFKJ-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(=O)O)C(=C1)CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• XLogP3: -0.5
• Topological Polar Surface Area: 85.4

Additional information on 3-(Aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylic acid

Research Brief on 3-(Aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS: 1804360-47-1)

3-(Aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS: 1804360-47-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and iodo substituents, has shown promise in various applications, including drug discovery and medicinal chemistry. Recent studies have focused on its potential as a building block for novel therapeutics, particularly in targeting neurological disorders and infectious diseases.

The compound's structural features, such as the aminomethyl group and the carboxylic acid moiety, make it a versatile intermediate in the synthesis of more complex molecules. Researchers have explored its utility in the development of inhibitors for specific enzymes and receptors, leveraging its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The presence of the iodine atom also offers opportunities for further functionalization, enabling the creation of radiolabeled analogs for imaging studies.

Recent publications have highlighted the synthesis and characterization of 3-(Aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylic acid, with a focus on optimizing its yield and purity. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) have been employed to confirm its structure and assess its stability under various conditions. These studies have provided valuable insights into the compound's physicochemical properties, which are critical for its potential applications in drug development.

In addition to its synthetic utility, the compound has been investigated for its biological activity. Preliminary in vitro studies suggest that it may exhibit moderate inhibitory effects against certain bacterial strains and viral pathogens. However, further research is needed to elucidate its mechanism of action and evaluate its efficacy in more complex biological systems. The compound's low toxicity profile, as observed in initial cytotoxicity assays, makes it a promising candidate for further exploration.

The pharmaceutical industry has shown growing interest in 3-(Aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylic acid due to its potential as a scaffold for the development of new drugs. Several patent applications have been filed, covering its use in various therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation from the laboratory to clinical trials.

In conclusion, 3-(Aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylic acid represents a valuable tool in chemical biology and drug discovery. Its unique structural features and promising biological activity warrant further investigation to fully exploit its potential. Future research should focus on expanding its applications, optimizing its synthetic routes, and exploring its therapeutic benefits in vivo.